2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-(4-ethylphenoxy)-N-(5-methoxy-2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C21H26N2O4/c1-3-16-4-6-17(7-5-16)27-15-21(24)22-19-14-18(25-2)8-9-20(19)23-10-12-26-13-11-23/h4-9,14H,3,10-13,15H2,1-2H3,(H,22,24)
• InChI Key: YDWNNQPGOIFYPR-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)OC)N3CCOCC3

Description

2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide, also known as EMA-401, is a novel drug compound that has gained attention in the scientific community due to its potential therapeutic applications. EMA-401 is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in pain signaling pathways.

Mechanism of Action

2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide works by blocking the AT2R, which is involved in pain signaling pathways. The AT2R is expressed in peripheral nerves and is upregulated in response to tissue damage and inflammation. By blocking the AT2R, 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide reduces pain signaling and provides pain relief.
Biochemical and Physiological Effects:
2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been shown to reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. In addition to its pain-relieving effects, 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to have anti-inflammatory and anti-tumor effects in preclinical studies.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has several advantages for lab experiments, including its selective targeting of the AT2R and its favorable safety profile. However, 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is a relatively new drug compound, and further studies are needed to fully understand its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for research on 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide. One area of focus is the development of new formulations and delivery methods to improve the bioavailability and effectiveness of the drug. Another area of focus is the identification of biomarkers that can be used to predict patient response to 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide. Finally, further clinical trials are needed to evaluate the safety and efficacy of 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide in humans.

Synthesis Methods

2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is synthesized using a multi-step process that involves the reaction of 4-ethylphenol with 2-bromo-5-methoxyphenylamine to form 2-(4-ethylphenoxy)-5-methoxyaniline. This intermediate is then reacted with morpholine and acetic anhydride to produce 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide. The synthesis method involves several purification steps, including column chromatography and recrystallization, to obtain a pure compound.

Scientific Research Applications

2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been studied extensively for its potential therapeutic applications in the treatment of chronic pain. Preclinical studies have shown that 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. 2-(4-ethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to have a favorable safety profile in preclinical studies, with no significant adverse effects observed.